Cas no 936112-80-0 (2-(2-Methoxyethoxy)pyridin-4-amine)

• Product Name: 2-(2-Methoxyethoxy)pyridin-4-amine
• CAS No: 936112-80-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD13190649
• CID: 2104250
• PubChem ID: 61710748
• Update Time: 2025-05-19

2-(2-Methoxyethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)-4-Pyridinamine
• 2-(2-methoxyethoxy)pyridin-4-amine
• LXAHVQMTGOPYDQ-UHFFFAOYSA-N
• 2-(Methoxyethoxy)-4-aminopyridine
• NE51706
• 4-Pyridinamine, 2-(2-methoxyethoxy)-
• 936112-80-0
• AS-61928
• AKOS010979514
• EN300-127076
• W16004
• MFCD13190649
• SCHEMBL5323724
• DA-28605
• 2-(2-Methoxyethoxy)pyridin-4-amine

• MDL： MFCD13190649
• Inchi： 1S/C8H12N2O2/c1-11-4-5-12-8-6-7(9)2-3-10-8/h2-3,6H,4-5H2,1H3,(H2,9,10)
• InChI Key： LXAHVQMTGOPYDQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)N)CCOC

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(2-Methoxyethoxy)pyridin-4-amine

Compound CAS No. 936112-80-0: 2-(2-Methoxyethoxy)pyridin-4-amine

The compound CAS No. 936112-80-0, also known as 2-(2-Methoxyethoxy)pyridin-4-amine, is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the importance of 2-(2-Methoxyethoxy)pyridin-4-amine in the development of novel drug delivery systems. Its ability to form stable complexes with biomolecules makes it a promising candidate for targeted drug delivery, particularly in cancer therapy. Researchers have explored its potential as a carrier for anticancer agents, leveraging its biocompatibility and controlled release properties.

In the realm of materials science, CAS No. 936112-80-0 has been investigated for its role in enhancing the performance of organic semiconductors. Its electron-rich pyridine ring and methoxy substituents contribute to improved charge transport properties, making it a valuable component in next-generation electronic devices such as flexible displays and solar cells.

The synthesis of 2-(2-Methoxyethoxy)pyridin-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient production pathways, reducing costs and environmental impact while maintaining high purity standards.

From an environmental perspective, studies have shown that CAS No. 936112-80-0 exhibits low toxicity to aquatic organisms under controlled conditions. This makes it a safer alternative to traditional chemicals in certain industrial applications, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, the compound CAS No. 936112-80-0, or 2-(2-Methoxyethoxy)pyridin-4-amine, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its continued exploration in research and development promises to unlock new possibilities for innovation in the years to come.